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Compound of Interest

Compound Name: 3-Ethylbenzonitrile

Cat. No.: B1329685

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 3-Ethylbenzonitrile, a versatile aromatic compound. This document is
intended for use by researchers, scientists, and professionals in drug development and other
scientific fields who require detailed technical information on this chemical.

Molecular Structure and Properties

3-Ethylbenzonitrile is an organic compound with a chemical formula of CoHoN.[1][2] It consists
of a benzene ring substituted with an ethyl group and a nitrile group at positions 1 and 3,
respectively. The presence of the nitrile group and the aromatic ring makes it a useful
intermediate in various organic syntheses.

The molecular weight of 3-Ethylbenzonitrile is approximately 131.18 g/mol .[1][2] It typically
appears as a colorless to brown or pale yellow liquid and is sparingly soluble in water.[1][2]

Table 1: Physicochemical Properties of 3-
Ethylbenzonitrile
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Property Value Source(s)
Molecular Formula CoHsN [1112]
Molecular Weight 131.18 g/mol [1][2]
CAS Number 34136-57-7 [1][2]
Colorless to brown/pale yellow
Appearance . [1][2]
liquid
Boiling Point ~225 °C (approx.) [2]
inChi INChl=1S/C9H9N/c1-2-8-4-3-
n
5-9(6-8)7-10/h3-6H,2H2,1H3
WEDBHNMGFLTQNC-
InChlKey

UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=CC=C1)C#N

Synthesis of 3-Ethylbenzonitrile

A common laboratory-scale synthesis of 3-Ethylbenzonitrile involves the cyanation of 3-

bromoethylbenzene. The following is a representative experimental protocol.

Experimental Protocol: Synthesis from 3-
Bromoethylbenzene

Materials:

3-Bromoethylbenzene

Zinc cyanide (Zn(CN)2)

Anhydrous toluene

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a4)

Silica gel for column chromatography
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e Cyclohexane

o Ethyl acetate

Procedure:

In a pressure tube, dissolve 3-bromoethylbenzene, zinc cyanide, and a catalytic amount of
tetrakis(triphenylphosphine)palladium(0) in anhydrous toluene.

o Degas the mixture and place it under an inert argon atmosphere.
o Seal the pressure tube and stir the reaction mixture at 80°C for 12 hours.

 After the reaction is complete, cool the mixture to room temperature and concentrate it to
dryness under reduced pressure.

o Purify the resulting residue by column chromatography on silica gel, using a mixture of
cyclohexane and ethyl acetate (e.g., 95:5) as the eluent to afford 3-Ethylbenzonitrile.

Applications in Research and Development

3-Ethylbenzonitrile serves as a key building block in the synthesis of more complex
molecules. Its primary applications are in the following areas:

o Pharmaceuticals: It is utilized as an intermediate in the production of various pharmaceutical
agents.[1]

e Agrochemicals: The compound is a precursor in the synthesis of certain agrochemicals.[1]
e Dyes and Pigments: It is employed in the development of dyes and pigments.

e Advanced Materials: 3-Ethylbenzonitrile is used in the creation of advanced materials due
to the properties conferred by the nitrile and aromatic functionalities.

Safety and Handling

3-Ethylbenzonitrile is harmful if swallowed, inhaled, or in contact with skin, and can cause
irritation to the eyes, respiratory system, and skin.[2] Appropriate personal protective
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equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this compound.[2] Work should be conducted in a well-ventilated area or a chemical
fume hood.[3][4]

Storage: Store in a cool, dry place away from heat and ignition sources.[2][3] Keep the
container tightly closed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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